Cas no 39184-27-5 (Thiofanox Sulfoxide)

• Product Name: Thiofanox Sulfoxide
• CAS No: 39184-27-5
• MF: C₉H₁₈N₂O₃S
• MW: 234.31582
• MDL: MFCD01311807
• CID: 308948
• PubChem ID: 329753806
• Update Time: 2025-07-11

Thiofanox Sulfoxide Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3,3-dimethyl-1-(methylsulfinyl)-, O-[(methylamino)carbonyl]oxime
• Thiofanox Sulfoxide
• Thiofanox-sulfoxide
• SCHEMBL11302070
• [(Z)-(3,3-dimethyl-1-methylsulfinylbutan-2-ylidene)amino] N-methylcarbamate
• 3,3-Dimethyl-1-(methylsulfinyl)-2-butanone O-[(methylamino)carbonyl]oxime
• DTXCID601474717
• (2Z)-3,3-Dimethyl-2-(([(methylamino)carbonyl]oxy)imino)-1-(methylsulfinyl)butane #
• 39184-27-5
• DTXSID701016526
• 3,3-Dimethyl-1-(methylsulfinyl)-2-butanone O-((methylamino)carbonyl)oxime
• 2-Butanone, 3,3-dimethyl-1-(methylsulfinyl)-, O-[(methylamino)carbonyl]oxime
• 2-BUTANONE, 3,3-DIMETHYL-1-(METHYLSULFINYL)-, O-((METHYLAMINO)CARBONYL)OXIME
• BRN 1968178

• MDL： MFCD01311807
• Inchi： InChI=1S/C9H18N2O3S/c1-9(2,3)7(6-15(5)13)11-14-8(12)10-4/h6H2,1-5H3,(H,10,12)/b11-7-
• InChI Key： NLMRMVVMKCKWFL-XFFZJAGNSA-N
• SMILES： S(C)(C/C(/C(C)(C)C)=N/OC(NC)=O)=O

Computed Properties

• Exact Mass: 234.10400
• Monoisotopic Mass: 234.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.97000
• LogP: 2.37960

Thiofanox Sulfoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 + H310
• Warning Statement： P264-P280-P301+P310-P302+P350-P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 24-28
• Safety Instruction： 28-36/37-45
• RTECS：EL8170000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R24; R28